Cas no 1218911-70-6 (Carisoprodol N-Isopropyl-d7)

• Product Name: Carisoprodol N-Isopropyl-d7
• CAS No: 1218911-70-6
• MF: C₁₂H₂₄N₂O₄
• MW: 260.329963684082
• CID: 2084967
• PubChem ID: 45110890
• Update Time: 2025-05-25

Carisoprodol N-Isopropyl-d7 Chemical and Physical Properties

Names and Identifiers

• Carisoprodol-d7
• OFZCIYFFPZCNJE-FJNYTKNASA-N
• Carisoprodol N-Isopropyl-d7
• Carisoprodol-d7 (propyl-d7)
• Carisoprodol N-Isopropyl-d7; Carbamic acid, N-(1-methylethyl)-, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl-3,3,4,4,5,5,5-d7 ester; Carisoprodol-d7; Carisoprodol-D7 (n-propyl-D7); 2-((Carbamoyloxy)methyl)-2-methylpentyl-3,3,4,4,5,5,5-d7 isopropylcarbamate; N-(1-Methylethyl)carbamic
• [2-(carbamoyloxymethyl)-3,3,4,4,5,5,5-heptadeuterio-2-methylpentyl] N-propan-2-ylcarbamate
• 2-((carbamoyloxy)methyl)-2-methylpentyl-d7isopropylcarbamate
• 1218911-70-6
• DTXSID901016922

• Inchi： 1S/C12H24N2O4/c1-5-6-12(4,7-17-10(13)15)8-18-11(16)14-9(2)3/h9H,5-8H2,1-4H3,(H2,13,15)(H,14,16)
• InChI Key： OFZCIYFFPZCNJE-UHFFFAOYSA-N
• SMILES： C(C)(C([H])([H])C([H])([H])C([H])([H])[H])(COC(=O)N)COC(=O)NC(C)C

Computed Properties

• Exact Mass: 267.21754447g/mol
• Monoisotopic Mass: 267.21754447g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.6Ų

Additional information on Carisoprodol N-Isopropyl-d7

Carisoprodol N-Isopropyl-d7: A Comprehensive Overview

Carisoprodol N-Isopropyl-d7, also known as Carisoprodol N-Isopropyl-d7, is a deuterated compound with the CAS number 1218911-70-6. This compound is a derivative of carisoprodol, a centrally acting muscle relaxant that has been widely used in clinical settings. The deuterated version, Carisoprodol N-Isopropyl-d7, is particularly valuable in research and development due to its unique isotopic properties, which make it an ideal tool for studying drug metabolism, pharmacokinetics, and molecular interactions.

The synthesis of Carisoprodol N-Isopropyl-d7 involves the incorporation of deuterium atoms into the molecule, specifically at the isopropyl group. This modification does not alter the compound's pharmacological activity but significantly enhances its utility in scientific studies. Recent advancements in isotopic labeling techniques have made it possible to produce this compound with high purity and consistency, ensuring its reliability in research applications.

One of the most significant applications of Carisoprodol N-Isopropyl-d7 is in drug metabolism studies. By using this deuterated compound, researchers can track the fate of the drug within the body with unprecedented precision. For instance, studies have shown that the deuterium labeling allows for clearer identification of metabolic pathways and enzymatic transformations. This information is crucial for optimizing drug design and improving therapeutic outcomes.

In addition to its role in pharmacokinetic studies, Carisoprodol N-Isopropyl-d7 has also found applications in molecular imaging and diagnostics. The incorporation of deuterium enables researchers to utilize advanced imaging techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), to visualize molecular interactions in real-time. This capability has opened new avenues for understanding complex biological processes and developing novel therapeutic strategies.

The latest research on Carisoprodol N-Isopropyl-d7 has focused on its potential as a biomarker for disease states. By analyzing the levels of this compound in biological samples, scientists can gain insights into the progression of various conditions, including neurological disorders and metabolic diseases. These findings highlight the versatility of Carisoprodol N-Isopropyl-d7 as a tool for both basic and applied research.

Furthermore, the use of Carisoprodol N-Isopropyl-d7 in preclinical studies has provided valuable data on its safety profile and efficacy. Studies conducted in animal models have demonstrated that the deuterated version retains the same pharmacological properties as the parent compound while offering enhanced stability and reduced degradation during metabolic processes. This makes it an attractive option for developing next-generation therapeutics.

In conclusion, Carisoprodol N-Isopropyl-d7 (CAS No: 1218911-70-6) is a versatile compound that has revolutionized research in pharmacology, metabolism, and molecular biology. Its unique isotopic properties make it an invaluable tool for advancing our understanding of drug behavior and biological systems. As research continues to uncover new applications for this compound, its role in scientific discovery will undoubtedly expand further.